Cas no 1254277-89-8 (Termitomycamide B)

• Product Name: Termitomycamide B
• CAS No: 1254277-89-8
• MF: C₂₈H₄₀N₂O₂
• MW: 436.62940788269
• CID: 4457511
• PubChem ID: 97183939
• Update Time: 2025-10-30

Termitomycamide B Chemical and Physical Properties

Names and Identifiers

• Termitomycamide B
• AKOS040755192
• (9Z,12Z)-N-(2-(1H-Indol-2-yl)-2-oxoethyl)octadeca-9,12-dienamide
• (9Z,12Z)-N-[2-(1H-Indol-2-yl)-2-oxoethyl]octadeca-9,12-dienamide
• HY-125603
• CS-0092449
• 1254277-89-8

• Inchi： 1S/C28H40N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-28(32)30-23-27(31)25-22-29-26-20-18-17-19-24(25)26/h6-7,9-10,17-20,22,29H,2-5,8,11-16,21,23H2,1H3,(H,30,32)/b7-6-,10-9+
• InChI Key： FBHNNWNMUWXJQO-IXWMQOLASA-N
• SMILES： CCCCC/C=C\C/C=C/CCCCCCCC(NCC(C1C2C(=CC=CC=2)NC=1)=O)=O

Computed Properties

• Exact Mass: 436.308978523Da
• Monoisotopic Mass: 436.308978523Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 18
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 62Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on Termitomycamide B

Exploring Termitomycamide B (CAS No. 1254277-89-8): A Natural Bioactive Compound with Therapeutic Potential

In recent years, the scientific community has shown increasing interest in natural bioactive compounds, particularly those derived from fungi. Among these, Termitomycamide B (CAS No. 1254277-89-8) has emerged as a promising candidate due to its unique structural properties and potential therapeutic applications. This article delves into the molecular characteristics, biological activities, and current research trends surrounding this fascinating compound, while also addressing common queries and hot topics in the field of natural product chemistry.

The Termitomycamide B compound belongs to a class of cyclic peptides isolated from Termitomyces species, a group of fungi known for their symbiotic relationship with termites. With the growing demand for novel drug leads in pharmaceutical research, scientists are particularly interested in the CAS 1254277-89-8 compound due to its distinctive structural features, including its cyclic depsipeptide framework and unusual amino acid composition. These characteristics contribute to its potential bioactivity and make it a subject of intense study in medicinal chemistry.

Recent studies have focused on the potential anti-inflammatory properties of Termitomycamide B, a topic that aligns with current health trends emphasizing natural alternatives to synthetic drugs. Researchers are investigating its mechanism of action in modulating inflammatory pathways, with preliminary results suggesting it may inhibit key pro-inflammatory cytokines. This aligns with the growing consumer interest in natural anti-inflammatory agents, as evidenced by increasing search volumes for terms like "plant-based anti-inflammatory compounds" and "fungal-derived therapeutics."

Another area of significant interest is the compound's potential neuroprotective effects. With neurodegenerative diseases becoming a major global health concern, the search for novel neuroprotective agents has intensified. Preliminary in vitro studies suggest that Termitomycamide B (1254277-89-8) may exhibit activity against oxidative stress in neuronal cells, making it a potential candidate for further investigation in neurological disorders. This connects with frequently searched terms such as "natural compounds for brain health" and "fungal metabolites in neurology."

The structural complexity of Termitomycamide B has also attracted attention from synthetic chemists. The challenge of total synthesis for such complex natural products remains a hot topic in organic chemistry, with researchers exploring innovative strategies to recreate this molecule in the laboratory. This aspect appeals to professionals searching for "complex peptide synthesis methods" or "strategies for natural product total synthesis."

From an ecological perspective, the symbiotic origin of Termitomycamide B raises interesting questions about chemical ecology and co-evolution. The compound's production by fungi living in mutualistic relationships with insects suggests potential ecological roles that warrant further investigation. This aligns with growing public interest in "symbiotic relationships in nature" and "ecological chemistry," as reflected in search engine trends.

Quality control and analytical methods for Termitomycamide B (CAS 1254277-89-8) represent another important research area. With the increasing demand for standardized natural products in research and potential applications, reliable analytical techniques for identification and quantification are crucial. This addresses common professional queries about "HPLC methods for cyclic peptides" and "characterization of fungal metabolites."

Looking forward, the potential applications of Termitomycamide B extend beyond its current research scope. Its unique structural features suggest possible utility in drug design, either as a lead compound or as a molecular scaffold for modification. This perspective connects with trending searches in "structure-based drug design" and "natural product-inspired pharmaceuticals."

In conclusion, Termitomycamide B (CAS No. 1254277-89-8) represents an intriguing example of nature's chemical diversity with significant potential for various applications. As research continues to unravel its properties and mechanisms, this compound may contribute valuable insights to multiple scientific disciplines, from medicinal chemistry to chemical ecology. The growing body of knowledge surrounding this molecule reflects the increasing appreciation for fungal metabolites as sources of bioactive compounds with therapeutic promise.